6-Fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid
CAS No.: 96187-36-9
Cat. No.: VC17267277
Molecular Formula: C23H16FNO3
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 96187-36-9 |
|---|---|
| Molecular Formula | C23H16FNO3 |
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | 6-fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C23H16FNO3/c1-14-21(23(26)27)19-13-16(24)9-12-20(19)25-22(14)15-7-10-18(11-8-15)28-17-5-3-2-4-6-17/h2-13H,1H3,(H,26,27) |
| Standard InChI Key | ODILYAYKQDDXJJ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)OC4=CC=CC=C4)C(=O)O |
Introduction
6-Fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid is a complex organic compound belonging to the quinoline derivative family. This class of compounds is known for its diverse applications in medicinal chemistry, particularly in antimicrobial, anticancer, and anti-inflammatory research. The compound's unique structure, featuring a quinoline core substituted with fluoro, methyl, phenoxyphenyl, and carboxylic acid groups, provides significant chemical and biological activity.
Visualization
The two-dimensional (2D) and three-dimensional (3D) conformations of the compound can be modeled to study its interaction with enzymes or receptors in drug discovery pipelines .
Synthesis
The synthesis of quinoline derivatives like this compound typically involves:
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Cyclization reactions to form the quinoline core.
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Introduction of substituents through nucleophilic aromatic substitution or palladium-catalyzed coupling reactions.
Related Compounds
Quinoline derivatives with similar structural motifs have been synthesized for various applications:
Antimicrobial Activity
Quinoline derivatives are well-known for their antimicrobial properties:
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The presence of a fluorine atom enhances membrane permeability and interaction with microbial enzymes.
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Phenoxyphenyl groups contribute to hydrophobic interactions with bacterial membranes .
Anticancer Potential
Substituted quinolines have shown promise as anticancer agents due to their ability to:
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Interfere with DNA replication.
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Inhibit topoisomerase enzymes critical for cancer cell proliferation .
Spectroscopic Techniques
The compound can be characterized using:
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NMR Spectroscopy:
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NMR provides insights into proton environments.
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NMR confirms carbon framework.
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Mass Spectrometry:
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Confirms molecular weight and fragmentation patterns.
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IR Spectroscopy:
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Identifies functional groups like carboxylic acids (C=O stretch) and aromatic rings.
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Crystallography
X-ray crystallography can be employed to determine the precise three-dimensional arrangement of atoms, which is crucial for understanding its binding mechanisms in biological systems .
Comparative Data Table
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